Cas no 1194722-57-0 (4-(3-chloro-4-methoxyphenyl)but-3-en-2-one)
1194722-57-0 structure
Product Name:4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
CAS No:1194722-57-0
MF:C11H11ClO2
MW:210.656842470169
CID:6413239
PubChem ID:65021560
Update Time:2024-01-16
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
- EN300-1984825
- 1194722-57-0
-
- Inchi: 1S/C11H11ClO2/c1-8(13)3-4-9-5-6-11(14-2)10(12)7-9/h3-7H,1-2H3/b4-3+
- InChI Key: HVGWHCUYDSRQHN-ONEGZZNKSA-N
- SMILES: ClC1=C(C=CC(/C=C/C(C)=O)=C1)OC
Computed Properties
- Exact Mass: 210.0447573g/mol
- Monoisotopic Mass: 210.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984825-0.05g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 0.05g |
$348.0 | 2023-09-16 | ||
| Enamine | EN300-1984825-0.1g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 0.1g |
$364.0 | 2023-09-16 | ||
| Enamine | EN300-1984825-0.25g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 0.25g |
$381.0 | 2023-09-16 | ||
| Enamine | EN300-1984825-0.5g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 0.5g |
$397.0 | 2023-09-16 | ||
| Enamine | EN300-1984825-1.0g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 1g |
$1057.0 | 2023-05-31 | ||
| Enamine | EN300-1984825-2.5g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 2.5g |
$810.0 | 2023-09-16 | ||
| Enamine | EN300-1984825-5.0g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 5g |
$3065.0 | 2023-05-31 | ||
| Enamine | EN300-1984825-10.0g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 10g |
$4545.0 | 2023-05-31 | ||
| Enamine | EN300-1984825-1g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 1g |
$414.0 | 2023-09-16 | ||
| Enamine | EN300-1984825-5g |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one |
1194722-57-0 | 5g |
$1199.0 | 2023-09-16 |
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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